Cas no 246245-24-9 (4-methyl-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol)

• Product Name: 4-methyl-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• CAS No: 246245-24-9
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 6267363
• PubChem ID: 9815649
• Update Time: 2024-03-01

4-methyl-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• 2,2,2-trifluoro-1-(2-hydroxy-5-methyl-phenyl) ethanol
• 246245-24-9
• SCHEMBL7070057
• 2,2,2-trifluoro-1-(2-hydroxy-5-methyl-phenyl)ethanol
• EN300-1929157

• Inchi： 1S/C9H9F3O2/c1-5-2-3-7(13)6(4-5)8(14)9(10,11)12/h2-4,8,13-14H,1H3
• InChI Key： ABPSPEQWAGXAEK-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC=C(C)C=1)O)O)(F)F

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols